Cas no 946289-61-8 (N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine)

• Product Name: N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine
• CAS No: 946289-61-8
• MF: C₂₃H₂₅N₇O
• MW: 415.490903615952
• CID: 5826393
• PubChem ID: 17016770
• Update Time: 2025-10-29

N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazolo[3,4-d]pyrimidin-4-amine, N-(4-methoxyphenyl)-6-(4-methyl-1-piperazinyl)-1-phenyl-
• N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenylpyrazolo[3,4-d]pyrimidin-4-amine
• F2090-0529
• 946289-61-8
• N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine
• STK890103
• AKOS002332709
• SCHEMBL16244524
• N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

• Inchi： 1S/C23H25N7O/c1-28-12-14-29(15-13-28)23-26-21(25-17-8-10-19(31-2)11-9-17)20-16-24-30(22(20)27-23)18-6-4-3-5-7-18/h3-11,16H,12-15H2,1-2H3,(H,25,26,27)
• InChI Key： IQVWDUWMSBQBMS-UHFFFAOYSA-N
• SMILES： C1(N2CCN(C)CC2)=NC(NC2=CC=C(OC)C=C2)=C2C=NN(C3=CC=CC=C3)C2=N1

Computed Properties

• Exact Mass: 415.21205845g/mol
• Monoisotopic Mass: 415.21205845g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 558
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 71.3Ų

Experimental Properties

• Density: 1.31±0.1 g/cm3(Predicted)
• Boiling Point: 591.9±60.0 °C(Predicted)
• pka: 7.27±0.42(Predicted)

Additional information on N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo3,4-dpyrimidin-4-amine

Comprehensive Overview of N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946289-61-8)

N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946289-61-8) is a highly specialized heterocyclic compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound belongs to the pyrazolo[3,4-d]pyrimidine class, a scaffold known for its versatile pharmacological properties. The presence of a 4-methoxyphenyl and 4-methylpiperazine moiety further enhances its potential as a bioactive molecule, making it a subject of interest for researchers exploring kinase inhibitors and other therapeutic applications.

The structural complexity of N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946289-61-8) offers unique opportunities for drug design. Its pyrazolo[3,4-d]pyrimidine core is analogous to purine bases, which allows it to interact with various biological targets, including enzymes and receptors. The 4-methylpiperazine group contributes to improved solubility and bioavailability, while the 4-methoxyphenyl substituent can influence binding affinity and selectivity. These features make it a promising candidate for the development of novel therapeutics, particularly in oncology and inflammation-related disorders.

Recent advancements in computational chemistry and high-throughput screening have highlighted the potential of N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946289-61-8) as a lead compound. Researchers are increasingly focusing on its ability to modulate key signaling pathways, such as PI3K/AKT and JAK/STAT, which are critical in cancer progression and immune responses. The compound's kinase inhibitory activity has been a focal point in studies aiming to address drug resistance and improve therapeutic outcomes.

In addition to its pharmacological potential, the synthesis and characterization of N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946289-61-8) have been topics of interest in organic chemistry. Efficient synthetic routes have been developed to optimize yield and purity, ensuring its suitability for further preclinical evaluation. The compound's stability under physiological conditions and its metabolic profile are also being investigated to assess its viability as a drug candidate.

The growing demand for targeted therapies and personalized medicine has further amplified the relevance of N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946289-61-8). With the rise of AI-driven drug discovery, this compound has been featured in virtual screening campaigns aimed at identifying novel inhibitors for undruggable targets. Its structural flexibility allows for derivatization, enabling the exploration of structure-activity relationships (SAR) to enhance potency and reduce off-target effects.

From a commercial perspective, N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946289-61-8) is available for research purposes, catering to academic institutions and pharmaceutical companies engaged in drug development. Its inclusion in compound libraries and its use in fragment-based drug design underscore its importance in modern medicinal chemistry. As the scientific community continues to unravel its full potential, this compound is poised to play a pivotal role in the next generation of therapeutics.

In conclusion, N-(4-methoxyphenyl)-6-(4-methylpiperazin-1-yl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4-amine (CAS No. 946289-61-8) represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from kinase inhibition to drug discovery, make it a valuable asset in the quest for innovative treatments. As research progresses, this compound is likely to emerge as a cornerstone in the development of next-generation pharmaceuticals.